Cas no 89546-87-2 (2-Methyl-5-(pyridin-3-yl)-1,3,4-oxadiazole)

• Product Name: 2-Methyl-5-(pyridin-3-yl)-1,3,4-oxadiazole
• CAS No: 89546-87-2
• MF: C₈H₇N₃O
• MW: 161.160681009293
• CID: 596949
• PubChem ID: 5052252
• Update Time: 2025-06-11

2-Methyl-5-(pyridin-3-yl)-1,3,4-oxadiazole Chemical and Physical Properties

Names and Identifiers

• 2-Methyl-5-(pyridin-3-yl)-1,3,4-oxadiazole
• 2-methyl-5-pyridin-3-yl-1,3,4-oxadiazole
• 3-(5-Methyl-[1,3,4]oxadiazol-2-yl)-pyridine
• 3-(5-methyl-1,3,4-oxadiazol-2-yl)Pyridine
• Pyridine, 3-(5-methyl-1,3,4-oxadiazol-2-yl)-
• 89546-87-2
• SCHEMBL13002609
• DTXSID50407828
• AKOS016013458
• AM807162
• A849162
• DB-356483

• Inchi： 1S/C8H7N3O/c1-6-10-11-8(12-6)7-3-2-4-9-5-7/h2-5H,1H3
• InChI Key： ZYWNECMDWDRYRS-UHFFFAOYSA-N
• SMILES： O1C(C)=NN=C1C1C=NC=CC=1

Computed Properties

• Exact Mass: 161.058911855g/mol
• Monoisotopic Mass: 161.058911855g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 153
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 51.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives

Additional information on 2-Methyl-5-(pyridin-3-yl)-1,3,4-oxadiazole

Introduction to 2-Methyl-5-(pyridin-3-yl)-1,3,4-oxadiazole (CAS No. 89546-87-2) in Modern Chemical and Pharmaceutical Research

2-Methyl-5-(pyridin-3-yl)-1,3,4-oxadiazole, identified by the chemical identifier CAS No. 89546-87-2, is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical and chemical research due to its versatile structural properties and potential biological activities. This compound belongs to the oxadiazole class, a scaffold that is widely recognized for its utility in medicinal chemistry due to its ability to interact with various biological targets. The presence of both methyl and pyridinyl substituents in its molecular structure enhances its pharmacological profile, making it a promising candidate for further investigation.

The 1,3,4-oxadiazole core is a five-membered ring containing two oxygen atoms and one nitrogen atom, which contributes to its stability and reactivity. This core structure is known to exhibit a range of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The pyridin-3-yl group attached to the oxadiazole ring introduces a nitrogen-rich moiety that can engage in hydrogen bonding and π-stacking interactions with biological targets, thereby modulating the compound's binding affinity and selectivity.

Recent studies have highlighted the importance of 2-Methyl-5-(pyridin-3-yl)-1,3,4-oxadiazole in the development of novel therapeutic agents. Researchers have been particularly interested in its potential as an inhibitor of kinases and other enzymes involved in cancer progression. The combination of the oxadiazole ring with the pyridine moiety has been shown to enhance binding affinity to these targets, leading to promising results in preclinical studies. For instance, derivatives of this compound have demonstrated inhibitory effects on tyrosine kinases, which are critical in signal transduction pathways associated with tumor growth and metastasis.

In addition to its role in oncology research, 2-Methyl-5-(pyridin-3-yl)-1,3,4-oxadiazole has been explored for its antimicrobial properties. The structural features of this compound allow it to disrupt bacterial cell wall synthesis and inhibit essential metabolic pathways. This has led to investigations into its efficacy against multidrug-resistant bacterial strains, a growing concern in global healthcare. Preliminary findings suggest that modifications to the methyl and pyridinyl substituents can significantly enhance antimicrobial activity while maintaining solubility and bioavailability.

The pharmaceutical industry has also been interested in 1,3,4-Oxadiazole derivatives for their potential as central nervous system (CNS) therapeutics. The ability of oxadiazole compounds to cross the blood-brain barrier has been exploited in the development of drugs for neurological disorders such as epilepsy and neurodegenerative diseases. The presence of the pyridinyl group in 2-Methyl-5-(pyridin-3-yl)-1,3,4-oxadiazole enhances its ability to interact with CNS receptors, making it a valuable scaffold for designing novel neuroactive compounds.

Chemically speaking, 2-Methyl-5-(pyridin-3-yl)-1,3,4-Oxadiazole CAS No 89546 - 87 - 2 exhibits interesting electronic properties due to the conjugation between the pyridine ring and the oxadiazole core. This conjugation system can be exploited in materials science applications where such compounds may serve as ligands or intermediates in the synthesis of organic semiconductors and light-emitting diodes (LEDs). The stability of the oxadiazole ring under various conditions also makes it suitable for use in high-performance polymers that require thermal and chemical resistance.

The synthesis of 2-Methyl -5 -(Pyridin -3 - yl ) -1 , 3 , 4 - Ox adia z ole involves multi-step organic reactions that highlight the versatility of modern synthetic methodologies. Key steps include condensation reactions between appropriately substituted precursors followed by functional group transformations such as methylation and pyridine ring introduction. Advances in catalytic processes have enabled more efficient and scalable synthesis routes for this compound and its derivatives.

One notable aspect of working with CAS No 89546 - 87 - 2 is its solubility profile. While pure oxadiazole derivatives often exhibit limited solubility in water-based media, 2-Methyl -5 -(Pyridin -3 - yl ) -1 , 3 , 4 - Ox adia z ole benefits from the hydrophilic nature of the pyridine substituent which enhances its solubility. This property is crucial for pharmaceutical applications where bioavailability must be optimized for oral or injectable formulations.

The safety profile of 89546 - 87 - 2 has been evaluated through various toxicological studies conducted on related compounds within this chemical class. These studies indicate that under controlled conditions, 2-Methyl -5 -(Pyridin -3 - yl ) -1 , 3 , 4 - Ox adia z ole is well-tolerated at therapeutic doses though further research is needed to fully characterize long-term exposure effects.

In conclusion, 2-Methyl -5 -(Pyridin -3 - yl ) -1 , 3 , 4-Oxadiazole CAS No .89546 .87 .2 represents a structurally interesting compound with significant potential across multiple domains including pharmaceuticals, materials science,and agrochemicals . Its unique combination of structural features makes it an attractive scaffold for further development by researchers seeking novel bioactive molecules . As our understanding grows regarding biological targets modulated by oxadiazole derivatives like this one we can expect continued interest from both academic institutions pharmaceutical companies seeking innovative solutions for pressing global health challenges